![molecular formula C32H26O10 B1251764 Neoprotosappanin](/img/structure/B1251764.png)
Neoprotosappanin
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Description
Neoprotosappanin is a natural product found in Biancaea sappan with data available.
Scientific Research Applications
Neoprotosappanin in Scientific Research
- Xanthine Oxidase Inhibitory Activity : From the heartwood of Vietnamese Caesalpinia sappan, a novel compound, this compound, was identified. This compound, along with others, showed significant inhibitory activity against xanthine oxidase, suggesting potential therapeutic applications in conditions like gout. This compound was found to be a noncompetitive inhibitor, differing from most other inhibitors which are competitive (Nguyen et al., 2005).
Properties
Molecular Formula |
C32H26O10 |
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Molecular Weight |
570.5 g/mol |
IUPAC Name |
(6aS,11bR)-2-[(6aS,7S,11bR)-3,6a,9,10-tetrahydroxy-7,11b-dihydro-6H-indeno[2,1-c]chromen-7-yl]-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol |
InChI |
InChI=1S/C32H26O10/c33-14-1-2-15-26(4-14)42-12-32(40)29(15)17-7-24(37)25(38)8-18(17)30(32)19-5-20-27(9-21(19)34)41-11-31(39)10-13-3-22(35)23(36)6-16(13)28(20)31/h1-9,28-30,33-40H,10-12H2/t28-,29+,30+,31-,32-/m1/s1 |
InChI Key |
SVMSBSYDAWOPNJ-UNKWROQRSA-N |
Isomeric SMILES |
C1C2=CC(=C(C=C2[C@H]3[C@@]1(COC4=C3C=C(C(=C4)O)[C@@H]5C6=CC(=C(C=C6[C@H]7[C@@]5(COC8=C7C=CC(=C8)O)O)O)O)O)O)O |
Canonical SMILES |
C1C2=CC(=C(C=C2C3C1(COC4=C3C=C(C(=C4)O)C5C6=CC(=C(C=C6C7C5(COC8=C7C=CC(=C8)O)O)O)O)O)O)O |
synonyms |
neoprotosappanin |
Origin of Product |
United States |
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